Cas no 1803480-65-0 (2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1803480-65-0
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4909998
• Update Time: 2025-06-14

2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-2-6(15-8(9,10)11)14-7(13)5(4)3-12/h2H,1H3,(H2,13,14)
• InChI Key： DDXRZKAKGCPNLI-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C(C#N)=C(N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.7
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine

Comprehensive Analysis of 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1803480-65-0)

The compound 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1803480-65-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and cyano functionality, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This compound is often discussed in forums and scientific literature alongside keywords such as "fluorinated heterocycles", "pyridine-based scaffolds", and "kinase inhibitor intermediates", reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 1803480-65-0 is typically prepared through multi-step organic reactions, including nucleophilic substitution and cyanation processes. Its amino and cyano groups offer versatile sites for further functionalization, enabling the creation of diverse molecular libraries. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small, modular building blocks like this pyridine derivative play a pivotal role.

Environmental and regulatory considerations are also shaping the discourse around 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine. With the rise of green chemistry initiatives, researchers are investigating solvent-free or catalytic methods to synthesize such compounds sustainably. Questions like "How to improve the yield of fluorinated pyridines?" or "What are the alternatives to toxic reagents in pyridine synthesis?" frequently appear in search queries, highlighting the community's focus on eco-friendly innovation.

In agrochemical applications, this compound's trifluoromethoxy moiety demonstrates promising herbicidal and insecticidal activity. Its mode of action often involves interference with essential enzymatic pathways in pests, a topic explored under search terms like "pyridine pesticides mechanism" and "fluorinated agrochemicals". However, stringent regulatory frameworks require thorough evaluation of its environmental persistence and non-target organism effects.

Analytical characterization of CAS No. 1803480-65-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale production. Discussions around "pyridine derivative quantification" and "structural elucidation of fluorinated compounds" frequently emerge in analytical chemistry circles.

The future outlook for 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine remains promising, particularly in personalized medicine and precision agriculture. As computational tools like AI-assisted molecular docking advance, researchers can better predict its interactions with biological targets. This synergy between synthetic chemistry and digital technology addresses common search inquiries such as "computer-aided drug design with pyridines" and "predicting agrochemical activity of heterocycles".

Supply chain dynamics for this specialty chemical also attract commercial interest. Manufacturers and distributors often field questions about "bulk availability of fluorinated pyridines" and "custom synthesis of CAS 1803480-65-0", reflecting its niche but growing market. Proper storage recommendations—typically under inert atmosphere at low temperatures—are another practical aspect frequently searched by end-users.

In academic settings, 2-Amino-3-cyano-4-methyl-6-(trifluoromethoxy)pyridine serves as an educational model for studying electronic effects in heterocyclic systems. Its distinct 13C NMR shifts and IR absorption bands provide excellent teaching examples for spectroscopy courses, correlating with search terms like "teaching pyridine chemistry" and "spectral analysis of cyano compounds".

Ongoing patent analysis reveals continuous innovation around this chemical scaffold, particularly in cancer therapeutics and central nervous system (CNS) drug development. The compound's ability to cross biological barriers while maintaining structural integrity makes it valuable for addressing challenges posed by search phrases such as "BBB-penetrating molecules" (blood-brain barrier) and "improving drug half-life with fluorination".